Cas no 1803782-13-9 (Methyl 3-cyano-4-methoxy-2-methylbenzoate)
Methyl 3-cyano-4-methoxy-2-methylbenzoate is a versatile benzoate ester derivative featuring a cyano group and methoxy substituent on the aromatic ring. This compound is primarily used as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its distinct functional groups—cyano, methoxy, and ester—enhance reactivity, enabling selective transformations such as nucleophilic substitutions or cyclizations. The methyl ester moiety offers stability while facilitating further derivatization. The compound's well-defined structure and purity make it suitable for precision applications in research and industrial processes. Proper handling under controlled conditions is recommended due to its potential sensitivity to moisture and heat.
1803782-13-9 structure
Product Name:Methyl 3-cyano-4-methoxy-2-methylbenzoate
CAS No:1803782-13-9
MF:C11H11NO3
MW:205.209943056107
CID:4795686
Update Time:2025-06-07
Methyl 3-cyano-4-methoxy-2-methylbenzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3-cyano-4-methoxy-2-methylbenzoate
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- Inchi： 1S/C11H11NO3/c1-7-8(11(13)15-3)4-5-10(14-2)9(7)6-12/h4-5H,1-3H3
- InChI Key： URKXQODGOAVNDO-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(C(=O)OC)=C(C)C=1C#N
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 281
- XLogP3: 1.8
- Topological Polar Surface Area: 59.3
Methyl 3-cyano-4-methoxy-2-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015012800-1g |
Methyl 3-cyano-4-methoxy-2-methylbenzoate |
1803782-13-9 | 97% | 1g |
1,579.40 USD | 2021-05-31 |
Methyl 3-cyano-4-methoxy-2-methylbenzoate Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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